Cas no 207845-95-2 (1H-Indole-2-carboxylicacid, 5-amino-1-methyl-)

• Product Name: 1H-Indole-2-carboxylicacid, 5-amino-1-methyl-
• CAS No: 207845-95-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD11106839
• CID: 254362
• PubChem ID: 21874516
• Update Time: 2025-07-25

1H-Indole-2-carboxylicacid, 5-amino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 5-amino-1-methyl-
• 5-amino-1-methyl-1H-Indole-2-carboxylic acid
• 5-amino-1-methylindole-2-carboxylic acid
• 1H-Indole-2-carboxylicacid,5-amino-1-methyl
• 1H-Indole-2-carboxylic acid, 5-amino-1-methyl-
• 207845-95-2
• 1H-Indole-2-carboxylicacid,5-amino-1-methyl-
• SCHEMBL6969376
• 1H-Indole-2-carboxylicacid,5-amino-1-methyl-(9CI)
• AKOS006306891
• DTXSID10619223

• MDL： MFCD11106839
• Inchi： 1S/C10H10N2O2/c1-12-8-3-2-7(11)4-6(8)5-9(12)10(13)14/h2-5H,11H2,1H3,(H,13,14)
• InChI Key： LNIJRYLPJYGFHY-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=C(C=CC=2N1C)N)=O

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.3 g/cm3
• Boiling Point: 377.2 °C at 760 mmHg
• Flash Point: 181.9 °C
• PSA: 68.25000
• LogP: 2.03990

Additional information on 1H-Indole-2-carboxylicacid, 5-amino-1-methyl-

Recent Advances in the Study of 1H-Indole-2-carboxylicacid, 5-amino-1-methyl- (CAS: 207845-95-2) in Chemical Biology and Pharmaceutical Research

The compound 1H-Indole-2-carboxylicacid, 5-amino-1-methyl- (CAS: 207845-95-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1H-Indole-2-carboxylicacid, 5-amino-1-methyl- as a key intermediate in the synthesis of novel bioactive molecules. Its indole scaffold, coupled with the amino and carboxylic acid functional groups, makes it a versatile building block for the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating protein-protein interactions involved in inflammatory pathways.

In terms of biological activity, research has shown that this compound exhibits promising inhibitory effects on specific kinases and G-protein-coupled receptors (GPCRs). A recent preclinical study revealed that derivatives of 1H-Indole-2-carboxylicacid, 5-amino-1-methyl- could selectively inhibit the activity of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors.

From a synthetic chemistry perspective, advancements in the efficient production of 1H-Indole-2-carboxylicacid, 5-amino-1-methyl- have been reported. A 2024 paper in Organic Letters detailed a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This methodological improvement is expected to facilitate broader exploration of its applications in medicinal chemistry.

Looking ahead, the compound's potential extends beyond its current applications. Ongoing research is investigating its use in targeted drug delivery systems and as a scaffold for multifunctional therapeutics. However, challenges such as optimizing pharmacokinetic properties and ensuring selectivity remain areas of active investigation. Future studies are likely to focus on structure-activity relationship (SAR) analyses to refine its therapeutic potential.

In conclusion, 1H-Indole-2-carboxylicacid, 5-amino-1-methyl- (CAS: 207845-95-2) represents a promising compound in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to serving as a synthetic intermediate, underscore its importance in drug discovery. Continued research efforts are expected to unlock further therapeutic possibilities, making it a compound of significant interest for both academic and industrial researchers.